4-ethoxy-3,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3,5-dimethyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C23H22N2O5S/c1-4-29-22-14(2)11-17(12-15(22)3)31(27,28)25-16-9-10-20-18(13-16)23(26)24-19-7-5-6-8-21(19)30-20/h5-13,25H,4H2,1-3H3,(H,24,26)
• InChI Key: WNLLHRMERBAOAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O)C
• Molecular Formula: C23H22N2O5S
• Molecular Weight: 438.5 g/mol

Description

4-ethoxy-3,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H22N2O5S and its molecular weight is 438.5. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-3,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-3,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Application

A study by Pişkin, Canpolat, and Öztürk (2020) introduced new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, showing significant potential for photodynamic therapy in cancer treatment. Their synthesized compounds demonstrated useful properties as photosensitizers due to their good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II mechanisms in photodynamic therapy. This research highlights the application of benzenesulfonamide derivatives in developing therapeutic agents for cancer treatment through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Enzyme Inhibition Effects

Alyar et al. (2018) synthesized new Schiff bases of Sulfa drugs and their Pd(II), Cu(II) complexes, derived from benzenesulfonamide, which were characterized and evaluated for antimicrobial activities and carbonic anhydrase enzyme inhibitor effects. The study demonstrated that these compounds, especially the Cu(II) complexes, exhibit high inhibition potencies against enzymes, presenting a promising approach for therapeutic applications targeting microbial infections and conditions involving carbonic anhydrase enzymes (Alyar et al., 2018).